Cas no 89469-94-3 (3-Bromo-2-ketoglutarate)

• Product Name: 3-Bromo-2-ketoglutarate
• CAS No: 89469-94-3
• MF: C₅H₅BrO₅
• MW: 224.994201421738
• CID: 724043
• PubChem ID: 195934
• Update Time: 2025-04-19

3-Bromo-2-ketoglutarate Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-ketoglutarate
• SCHEMBL2888895
• 76444-16-1
• Pentanedioic acid, 3-bromo-2-oxo-, (+-)-
• DTXSID30997833
• bromoketoglutaric acid
• 89469-94-3
• QFGLEMGINFKMPT-UHFFFAOYSA-N
• 3-bromo-2-oxoglutaric acid
• Bromoketoglutarate
• 3-bromo-2-oxopentanedioic acid

• Inchi： 1S/C5H5BrO5/c6-2(1-3(7)8)4(9)5(10)11/h2H,1H2,(H,7,8)(H,10,11)
• InChI Key： QFGLEMGINFKMPT-UHFFFAOYSA-N
• SMILES： BrC(C(C(=O)O)=O)CC(=O)O

Computed Properties

• Exact Mass: 223.93204g/mol
• Monoisotopic Mass: 223.93204g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 91.7Ų